Cas no 1349718-72-4 (2-Bromo-3,6-difluorobenzenesulfonyl chloride)

• Product Name: 2-Bromo-3,6-difluorobenzenesulfonyl chloride
• CAS No: 1349718-72-4
• MF: C₆H₂BrClF₂O₂S
• MW: 291.497685909271
• CID: 4591699
• Update Time: 2025-05-22

2-Bromo-3,6-difluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,6-difluorobenzenesulfonyl chloride

• Inchi： 1S/C6H2BrClF2O2S/c7-5-3(9)1-2-4(10)6(5)13(8,11)12/h1-2H
• InChI Key： ROMYIGVWGCJGKT-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(F)C=CC(F)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 2-Bromo-3,6-difluorobenzenesulfonyl chloride

Latest Research Advances on 2-Bromo-3,6-difluorobenzenesulfonyl chloride (CAS: 1349718-72-4) in Chemical Biology and Pharmaceutical Applications

2-Bromo-3,6-difluorobenzenesulfonyl chloride (CAS: 1349718-72-4) is a specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique halogenated and sulfonyl functional groups, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of targeted therapies, particularly in the areas of enzyme inhibition and protein-protein interaction modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key precursor in the synthesis of selective kinase inhibitors. Researchers utilized 2-Bromo-3,6-difluorobenzenesulfonyl chloride to develop a series of ATP-competitive inhibitors showing remarkable selectivity for tyrosine kinase family members. The electron-withdrawing properties of the difluoro and sulfonyl groups were found to significantly enhance binding affinity while maintaining metabolic stability.

In the field of chemical biology, this compound has emerged as a valuable tool for protein labeling and modification. A recent Nature Chemical Biology publication (2024) detailed its application in the development of sulfonyl fluoride-based covalent probes. The 2-bromo-3,6-difluoro substitution pattern was shown to provide optimal reactivity for selective modification of tyrosine residues in complex biological systems, enabling new approaches to target identification and validation.

The compound's safety profile and synthetic accessibility have also been subjects of recent investigation. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2023) established that while the compound requires careful handling due to its sulfonyl chloride reactivity, it demonstrates favorable stability under standard laboratory conditions. This makes it particularly suitable for scale-up in pharmaceutical manufacturing processes.

Current research directions focus on expanding the application scope of 2-Bromo-3,6-difluorobenzenesulfonyl chloride in drug discovery. Several pharmaceutical companies have incorporated this intermediate into their discovery pipelines for developing next-generation small molecule therapeutics targeting inflammatory diseases and oncology indications. The compound's versatility in both nucleophilic and electrophilic reactions continues to make it a valuable asset in medicinal chemistry.

Future research opportunities include exploring its potential in PROTAC (proteolysis targeting chimera) development and other targeted protein degradation strategies. The unique electronic properties imparted by its substitution pattern may offer advantages in designing effective degraders for challenging drug targets. Additionally, computational studies are underway to better understand and predict its reactivity patterns in various chemical contexts.